Cas no 1096815-83-6 (4-ethylcyclohexane-1-carbonitrile)

• Product Name: 4-ethylcyclohexane-1-carbonitrile
• CAS No: 1096815-83-6
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD11641480
• CID: 4571660
• PubChem ID: 20450643
• Update Time: 2025-10-29

4-ethylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-ethylcyclohexane-1-carbonitrile

• MDL： MFCD11641480
• Inchi： 1S/C9H15N/c1-2-8-3-5-9(7-10)6-4-8/h8-9H,2-6H2,1H3
• InChI Key： PUSZRFDNYYWDRB-UHFFFAOYSA-N
• SMILES： C1(C#N)CCC(CC)CC1

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 4-ethylcyclohexane-1-carbonitrile

4-Ethylcyclohexane-1-Carbonitrile: A Comprehensive Overview

4-Ethylcyclohexane-1-carbonitrile, identified by the CAS number 1096815-83-6, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of cyclohexanecarbonitriles, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The structure of 4-ethylcyclohexane-1-carbonitrile consists of a cyclohexane ring substituted with an ethyl group at the 4-position and a nitrile group at the 1-position, making it a valuable building block in organic synthesis.

The synthesis of 4-ethylcyclohexane-1-carbonitrile typically involves multi-step processes, including alkylation, oxidation, and nitrile formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the nitrile group, reducing reaction times and minimizing by-products.

In terms of chemical properties, 4-ethylcyclohexane-1-carbonitrile exhibits good thermal stability and is relatively unreactive under mild conditions. However, it can undergo various transformations under specific reaction conditions. For example, hydrolysis of the nitrile group can yield carboxylic acids or amides, depending on the reaction conditions. These derivatives find applications in pharmaceuticals and materials science.

The application of 4-ethylcyclohexane-1-carbonitrile extends across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent studies have highlighted its role in the development of novel antibiotics and anticancer agents. Additionally, in the agrochemical sector, derivatives of this compound are being explored for their potential as herbicides or fungicides.

In materials science, 4-ethylcyclohexane-1-carbonitrile is utilized as a precursor for advanced polymers and high-performance materials. Its ability to form stable bonds with other monomers makes it an attractive candidate for polymer synthesis. Researchers have also investigated its use in creating biodegradable polymers, aligning with the growing demand for sustainable materials.

The latest research on 4-ethylcyclohexane-1-carbonitrile has focused on its potential in green chemistry and sustainable processes. Scientists have developed novel catalytic systems that enable selective transformations of this compound under mild conditions, reducing energy consumption and waste generation. Furthermore, its compatibility with bio-based feedstocks has opened new avenues for its use in renewable chemistry.

In conclusion, 4-Ethylcyclohexane-1-carbonitrile (CAS No. 1096815-83) is a vital compound with diverse applications across various industries. Its unique structure and reactivity make it an essential building block in organic synthesis. With ongoing advancements in catalysis and sustainable chemistry, this compound is poised to play an even more significant role in future innovations.